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Compound of Interest

Compound Name: 4-Methoxy-N-methylaniline

Cat. No.: B147265 Get Quote

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of 4-Methoxy-N-methylaniline, a significant chemical intermediate in various

research and industrial applications. This document is intended for researchers, scientists, and

professionals in the field of drug development and materials science.

Molecular Structure and Identification
4-Methoxy-N-methylaniline, also known as N-Methyl-p-anisidine, is an organic compound

featuring a methoxy group (-OCH₃) and a methylamino group (-NHCH₃) attached to a benzene

ring at the para (1,4) positions.[1] Its structure is confirmed by various spectroscopic methods.

The key identifiers for this compound are:

IUPAC Name: 4-methoxy-N-methylaniline[1][2]

CAS Number: 5961-59-1[1][2][3][4]

Molecular Formula: C₈H₁₁NO[1][2][4]

Molecular Weight: 137.18 g/mol [1][3][4][5]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 4-Methoxy-N-
methylaniline.
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Property Value Reference

Appearance Beige solid [1]

Melting Point 33-36 °C [1][3][6]

Boiling Point 135-136 °C at 19 mmHg [1][3][7]

Flash Point 110 °C (closed cup) [3][5]

SMILES CNC1=CC=C(OC)C=C1 [1][2]

InChI Key
JFXDIXYFXDOZIT-

UHFFFAOYSA-N
[1][3]

Synthesis Protocols
The synthesis of 4-Methoxy-N-methylaniline can be achieved through several routes. A

common and effective method is the reductive N-methylation of p-anisidine (4-methoxyaniline).

Reductive Amination using Formaldehyde and Catalytic
Hydrogenation
This industrial-scale method involves the reaction of p-anisidine with paraformaldehyde in the

presence of a catalyst and hydrogen gas.

Experimental Protocol:

Reactor Charging: In a suitable reaction kettle, charge p-anisidine, a solvent (e.g., N,N-

dimethylformamide), and paraformaldehyde.[8]

Catalyst Addition: Add Raney nickel as the catalyst.[8]

Inerting the System: Purge the reactor system with nitrogen gas three times, followed by

three purges with hydrogen gas.[8]

Reaction Conditions: Gradually heat the reaction mixture to a temperature of 80-120°C.

Pressurize the reactor with hydrogen gas to 0.2-1.5 MPa.[8]
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Reaction Monitoring: Maintain the reaction for 1-10 hours until the consumption of hydrogen

ceases, indicating the completion of the reaction.[8]

Work-up and Purification: After cooling and depressurizing the reactor, the catalyst is filtered

off. The solvent is removed by distillation, and the crude product is purified by vacuum

distillation to yield N-methyl-4-methoxyaniline.[8]

The following diagram illustrates the general workflow for the synthesis of 4-Methoxy-N-
methylaniline.
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Synthesis Workflow for 4-Methoxy-N-methylaniline

Applications in Research and Development
4-Methoxy-N-methylaniline serves as a versatile building block in organic synthesis. It is

utilized in the development of:

Pharmaceuticals: It is a precursor in the synthesis of ligands for the peripheral

benzodiazepine receptor, which are of interest in drug discovery.[5]

Asymmetric Catalysis: It has been used to study the additive effects of amines in the

asymmetric hydrogenation of quinoxalines catalyzed by chiral iridium complexes.

Materials Science: Due to its aromatic structure, it has potential applications as a precursor

in the synthesis of polymers, dyes, and pigments.[1]

Safety and Handling
4-Methoxy-N-methylaniline is considered moderately toxic and may cause irritation upon

contact with skin and eyes or upon inhalation.[1] It is a combustible solid.[3][5] Appropriate

personal protective equipment, including gloves, safety goggles, and a dust mask, should be

worn when handling this chemical.[3] It should be stored in a dark place under an inert

atmosphere at room temperature.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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